2-((2-Chloro-9H-purin-6-yl)amino)acetic acid

• IUPAC Name: 2-[(2-chloro-7H-purin-6-yl)amino]acetic acid
• InChI: InChI=1S/C7H6ClN5O2/c8-7-12-5(9-1-3(14)15)4-6(13-7)11-2-10-4/h2H,1H2,(H,14,15)(H2,9,10,11,12,13)
• InChI Key: SEYSAMMIAWLSTH-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1)C(=NC(=N2)Cl)NCC(=O)O
• Molecular Formula: C7H6ClN5O2
• Molecular Weight: 227.61 g/mol
• CAS No.: 1225161-95-4

Description

2-((2-Chloro-9H-purin-6-yl)amino)acetic acid is a useful research compound. Its molecular formula is C7H6ClN5O2 and its molecular weight is 227.61. The purity is usually 95%.
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Scientific Research Applications

Biochemical and Environmental Significance of Related Compounds

Herbicide Research and Environmental Impact

Herbicides based on chlorinated compounds, such as 2,4-D (2,4-dichlorophenoxyacetic acid), have been widely studied for their use in agriculture and the implications on ecosystems. These studies reveal the importance of understanding the biochemical pathways affected by such compounds and their environmental fate. The research underscores the balance between agricultural benefits and potential environmental risks, highlighting the need for sustainable practices and the remediation of affected environments (Zuanazzi et al., 2020).

Biotechnological Applications

Lactic acid production from biomass represents a significant area of biotechnological research, showcasing the shift towards green chemistry and the utilization of renewable resources. Lactic acid serves as a precursor for various chemicals, emphasizing the role of biotechnology in creating sustainable pathways for producing valuable compounds from biological feedstocks. This research area exemplifies the application of biochemical processes in industrial biotechnology and green chemistry (Gao, Ma, & Xu, 2011).

Chemical Structure and Biological Activity

The study of nucleic acid bases, including purine and pyrimidine derivatives, illustrates the critical role of chemical structure in biological activity and drug design. Understanding the tautomerism and molecular interactions of these bases has implications for the development of novel therapeutics and the study of genetic materials. Research in this area contributes to the foundational knowledge in medicinal chemistry and bioinformatics (Person et al., 1989).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral. The hazard statements include H302. The precautionary statements include P301 + P312 + P330.